Cas no 22381-52-8 (3-methyl-1-Isoquinolinecarbonitrile)

• Product Name: 3-methyl-1-Isoquinolinecarbonitrile
• CAS No: 22381-52-8
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 1109393
• PubChem ID: 597796
• Update Time: 2025-04-20

3-methyl-1-Isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-Isoquinolinecarbonitrile
• 3-methylisoquinoline-1-carbonitrile
• 3-Methyl-1-isoquinolinecarbonitrile #
• WYQGDQMTXPFAFX-UHFFFAOYSA-N
• 1-Isoquinolinecarbonitrile, 3-methyl-
• DTXSID20344554
• SCHEMBL3548763
• DA-23318
• Isoquinaldonitrile, 3-methyl-
• 22381-52-8

• Inchi： 1S/C11H8N2/c1-8-6-9-4-2-3-5-10(9)11(7-12)13-8/h2-6H,1H3
• InChI Key： WYQGDQMTXPFAFX-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C2C=CC=CC2=CC=1C

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives